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Compound of Interest

Compound Name: Surufatinib

Cat. No.: B612014

For researchers, scientists, and drug development professionals, the lifecycle of a compound
extends beyond its experimental use. The proper disposal of Surufatinib, a potent tyrosine
kinase inhibitor, is a critical final step to ensure laboratory safety, environmental protection, and
regulatory compliance. This guide provides essential, step-by-step procedures for the safe
handling and disposal of Surufatinib and associated waste.

Immediate Safety and Handling Protocols

Before beginning any disposal-related activities, it is imperative to adhere to strict safety
protocols to minimize exposure risks. Surufatinib, as an antineoplastic agent, should be
handled with the utmost care in a controlled laboratory environment.

Personal Protective Equipment (PPE):

o Gloves: Always wear two pairs of chemotherapy-approved, chemical-resistant gloves.[1][2]
o Eye Protection: Use safety glasses with side shields or goggles.[3][4]

o Lab Coat: A dedicated lab coat, preferably disposable, should be worn.[4]

» Respiratory Protection: If there is a risk of aerosol or dust generation, a NIOSH-approved
respirator is necessary.[3]

Handling:
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« All handling of Surufatinib powder should occur within a certified chemical fume hood to
prevent inhalation.[4]

e Avoid all direct contact with the skin, eyes, and mucous membranes.[3][4]
e Do not eat, drink, or smoke in areas where Surufatinib is handled.[3][5]

Step-by-Step Disposal Protocol for Surufatinib

The guiding principle for Surufatinib disposal is to treat all related waste as hazardous or
cytotoxic waste.[1][2] At no point should Surufatinib or its contaminated materials be disposed
of in standard trash or poured down the drain.[5][6]

e Segregation of Waste:

o Immediately upon generation, all Surufatinib-contaminated waste must be segregated
from other laboratory waste streams.[1][6] This includes:

Unused or expired Surufatinib powder.

Empty vials and packaging that retain residue.[5]

Contaminated PPE (gloves, lab coats, etc.).[1]

Lab materials such as pipette tips, weighing papers, and contaminated glassware.[7]

Solutions containing Surufatinib.[6]

e Use of Designated Hazardous Waste Containers:

o All Surufatinib waste must be placed in designated, leak-proof, and puncture-resistant
hazardous waste containers.[1][2][7]

o These containers are often color-coded (e.g., black for bulk chemical waste, yellow for
trace chemotherapy waste) according to institutional and local regulations.[1]

e Accurate and Clear Labeling:
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o Containers must be clearly labeled with "Hazardous Waste," "Cytotoxic Waste," and the
chemical name "Surufatinib."[1][7]

o The date of waste accumulation should also be clearly marked.

e Secure Storage:

o Sealed waste containers should be stored in a designated, secure, and well-ventilated
Satellite Accumulation Area (SAA) within the laboratory, away from general traffic.[2][6]

e Professional Disposal:

o The final disposal of Surufatinib waste must be conducted by a licensed hazardous waste
disposal company.[2][4]

o Contact your institution's Environmental Health & Safety (EHS) department to arrange for
pickup and disposal.[1][6]

Summary of Disposal and Handling Procedures
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Parameter

Guideline

Rationale

Waste Classification

Hazardous / Cytotoxic

Chemical Waste

To ensure proper handling and
prevent exposure to a potent

antineoplastic agent.[1][2]

PPE Requirement

Double chemotherapy gloves,

lab coat, eye protection

To minimize dermal, ocular,

and mucosal exposure.[1][4]

Primary Waste Container

Designated, sealed, and
labeled hazardous waste

container

To prevent leaks, spills, and

cross-contamination.[1][6][7]

Liquid Waste

Collect in a sealed, labeled

hazardous waste container

To prevent the release of the
active compound into

waterways.[5][6]

Solid Waste (e.g., PPE, vials)

Collect in a designated

hazardous waste container

To ensure all contaminated
materials are handled as
hazardous.[1][7]

Final Disposal Method

Incineration or chemical
destruction by a licensed

contractor

To ensure the complete and
safe destruction of the

cytotoxic compound.[7]

Experimental Protocol: Decontamination of Work

Surfaces

Effective decontamination of all surfaces and equipment is crucial after handling Surufatinib to

prevent secondary contamination.

o Preparation: Ensure full PPE is worn as described in the safety protocols.

o Decontamination Solution: Prepare a decontamination solution. A common practice for

cytotoxic drugs involves a sequence of cleaning agents. For example, a detergent solution

followed by a 70% alcohol solution.[2]

» Application:
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[e]

Liberally apply the detergent solution to the contaminated surface.

o

Using absorbent, disposable pads, wipe the area in one direction, starting from the
cleanest area and moving towards the most contaminated.

o

Follow with a wipe using purified water to remove any detergent residue.

[¢]

Finally, wipe the area with the 70% alcohol solution.

Disposal of Cleaning Materials: All used absorbent pads, wipes, and any other cleaning
materials are considered hazardous solid waste and must be disposed of in the designated
Surufatinib waste container.[2]

Final Steps: Remove PPE in the correct order to avoid self-contamination and dispose of it
as hazardous waste.[8] Wash hands thoroughly with soap and water.[2]
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Caption: Workflow for the safe disposal of Surufatinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Final Step: A Comprehensive Guide to
the Proper Disposal of Surufatinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612014#surufatinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

